Cas no 5431-44-7 (2,6-Pyridinedicarboxaldehyde)

• Product Name: 2,6-Pyridinedicarboxaldehyde
• CAS No: 5431-44-7
• MF: C₇H₅NO₂
• MW: 135.120101690292
• MDL: MFCD00010103
• CID: 45864
• PubChem ID: 79485
• Update Time: 2025-07-02

2,6-Pyridinedicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxaldehyde
• Pyridine-2,6-dicarbaldehyde
• 2,5-DIMETHYL-3-FUROYL CHLORIDE
• 2,6-dicarboxaldehydepyridine
• 2,6-Diformylpyridine
• 2,6-Pyridine dialdehyde
• 2,6-pyridinecarboxaldehyde
• 2,6-Pyridinedicarbaldehyde
• 2,6-Pyridinedicarbox
• 2,6-PYRIDINEDICARBOXADEHYDE
• Pyridine-2,6-biscarbaldehyde
• pyridine-2,6-dicarboxaldehyde
• PMWXGSWIOOVHEQ-UHFFFAOYSA-N
• NSC13393
• PubChem22285
• PYDA72
• 2,6-pyridine dicarboxaldehyde
• 2,6-Pyridinedicarbaldehyde #
• WT671
• SBB052235
• STL556378
• BBL102575
• AM1066
• SY013895
• InChI=1/C7H5NO2/c9-4-6-2-1-3-7(5-10)8-6/h1-5
• pyridine-2,6-dicarbaldehyde;2,6-Pyridinedicarboxaldehyde
• MFCD00010103
• YSWG467
• P0949
• EN300-208489
• P59575
• A7896
• NSC 13393
• DS-10714
• 2,6-Pyridinedialdehyde
• FX6E2354Y8
• NSC-13393
• 2,6-Pyridinedicarboxaldehyde, 97%
• 2,6-Bis(formyl)pyridine
• 5431-44-7
• UNII-FX6E2354Y8
• AC-6418
• CS-W007873
• EINECS 226-589-6
• NS00033038
• AKOS002666098
• FT-0610739
• DTXSID80202681
• SB37598
• SCHEMBL303150
• pyridine, 2,6-diformyl-
• DB-001211

• MDL： MFCD00010103
• Inchi： 1S/C7H5NO2/c9-4-6-2-1-3-7(5-10)8-6/h1-5H
• InChI Key： PMWXGSWIOOVHEQ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=C(C=O)N=1

Computed Properties

• Exact Mass: 135.03200
• Monoisotopic Mass: 135.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 47

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3124 (rough estimate)
• Melting Point: 122.0 to 126.0 deg-C
• Boiling Point: 152-154 °C/103 mmHg(lit.)
• Flash Point: 102.8°C
• Refractive Index: 1.5800 (estimate)
• PSA: 47.03000
• LogP: 0.70660
• Solubility: Not determined
• Sensitiveness: Nitrogen filled storage

2,6-Pyridinedicarboxaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,6-Pyridinedicarboxaldehyde

Recent Advances in the Application of 2,6-Pyridinedicarboxaldehyde (CAS: 5431-44-7) in Chemical Biology and Pharmaceutical Research

2,6-Pyridinedicarboxaldehyde (CAS: 5431-44-7) is a versatile bifunctional compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and biomolecular engineering. Recent studies have explored its utility as a key building block for the synthesis of heterocyclic compounds, fluorescent probes, and covalent inhibitors targeting disease-relevant proteins. This research brief highlights the latest developments in the use of 2,6-pyridinedicarboxaldehyde, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements involves the use of 2,6-pyridinedicarboxaldehyde as a precursor for the development of novel fluorescent sensors. A 2023 study published in Analytical Chemistry demonstrated its efficacy in constructing a turn-on fluorescent probe for the detection of biothiols such as glutathione and cysteine. The probe, which leverages the aldehyde groups' reactivity with thiols, exhibited high selectivity and sensitivity in live-cell imaging applications, offering a promising tool for studying redox biology in cancer cells.

In medicinal chemistry, 2,6-pyridinedicarboxaldehyde has been employed as a scaffold for designing covalent inhibitors. Researchers from the University of California recently reported its use in developing irreversible inhibitors of SARS-CoV-2 main protease (M^pro). By reacting with active-site cysteine residues, the aldehyde groups form stable thiohemiacetal adducts, effectively blocking viral replication. This approach, detailed in a 2024 Journal of Medicinal Chemistry article, underscores the compound's potential in antiviral drug development.

Beyond its biological applications, 2,6-pyridinedicarboxaldehyde has also found utility in materials science. A collaborative study between MIT and ETH Zürich (2023) utilized its bifunctional nature to synthesize porous organic polymers (POPs) with high surface areas and tunable luminescence properties. These materials show promise for applications in gas storage, catalysis, and optoelectronic devices, further expanding the compound's interdisciplinary relevance.

Despite these advances, challenges remain in optimizing the selectivity and pharmacokinetic properties of 2,6-pyridinedicarboxaldehyde-derived compounds. Future research directions may include the development of more robust synthetic methodologies and the exploration of its interactions with additional biological targets. The compound's versatility and reactivity continue to make it a valuable tool for researchers at the interface of chemistry and biology.